molecular formula C9H12N2OS B8442117 2-methoxy-N-methyl-2-(2-pyridyl)thioacetamide

2-methoxy-N-methyl-2-(2-pyridyl)thioacetamide

Cat. No.: B8442117
M. Wt: 196.27 g/mol
InChI Key: NUNIXMWDTUKSTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methoxy-N-methyl-2-(2-pyridyl)thioacetamide is a useful research compound. Its molecular formula is C9H12N2OS and its molecular weight is 196.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2OS

Molecular Weight

196.27 g/mol

IUPAC Name

2-methoxy-N-methyl-2-pyridin-2-ylethanethioamide

InChI

InChI=1S/C9H12N2OS/c1-10-9(13)8(12-2)7-5-3-4-6-11-7/h3-6,8H,1-2H3,(H,10,13)

InChI Key

NUNIXMWDTUKSTG-UHFFFAOYSA-N

Canonical SMILES

CNC(=S)C(C1=CC=CC=N1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Methoxymethyl)pyridine (4.4 g., 0.036 mole), dissolved in 25 ml. of dry benzene, is added dropwise to 20 ml. of 2M phenyl lithium (0.04 mole) in benzene/ether with cooling. The mixture is stirred for 30 minutes, then methyl isothiocyanate (2.6 g., 0.03 mole), dissolved in 40 ml. of dry benzene, is added dropwise with cooling. The resulting solution is stirred overnight. An equal volume of water is added and the solution is cooled and made acidic with 10% hydrochloric acid. The phases are separated, the organic phase is washed with water and the combined aqueous phases are made basic to about pH 9 then extracted with chloroform. The chloroform extracts are washed with water and dried over magnesium sulfate. Filtration and removal of solvent gives a residue which is recrystallized from isopropyl ether/ethanol to give 2-methoxy-N-methyl-2-(2-pyridyl)thioacetamide, m.p. 104°-105°C.
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